2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
Description
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (OPMTTC) is a small molecule that is used in scientific research for its various biochemical and physiological effects. It is a member of the thiazole family of compounds and is used in a variety of applications, including drug discovery, drug delivery, and drug development. OPMTTC has a wide range of properties, including a high solubility in water, a low toxicity, and a low melting point. OPMTTC is also known to have a high affinity for certain proteins, making it an ideal candidate for drug targeting and delivery.
Scientific Research Applications
Antibacterial Activity
The compound exhibits antibacterial properties, making it a candidate for combating bacterial infections. Researchers have explored its efficacy against Gram-positive and Gram-negative bacteria. Further studies are needed to optimize its activity and understand its mechanism of action .
Antioxidant Potential
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate: has demonstrated antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. Investigating its radical-scavenging ability and potential health benefits is essential .
Anti-Inflammatory Properties
Inflammation is associated with numerous health conditions. Preliminary research suggests that this compound may possess anti-inflammatory effects. Understanding its impact on inflammatory pathways and identifying specific targets could lead to novel anti-inflammatory drugs .
Antitumor Potential
Cancer remains a significant global health challenge. Some studies indicate that the compound exhibits antitumor activity. Researchers have investigated its effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. Further preclinical and clinical studies are warranted .
Antidiabetic Applications
Given the rising prevalence of diabetes, compounds with potential antidiabetic properties are of interest. 2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has been evaluated for its impact on glucose metabolism, insulin sensitivity, and related pathways. Continued research may reveal its therapeutic relevance in diabetes management .
Antiviral Activity
Viruses pose significant health threats, and antiviral agents are crucial for disease control. While limited data exist, this compound has shown promise as an antiviral agent. Researchers have explored its effects against specific viruses, including RNA and DNA viruses .
Other Potential Applications
Beyond the mentioned fields, investigations into its effects on allergies, pyrexia (fever), and protozoal infections are ongoing. Additionally, its role in ulcer prevention and rheumatoid arthritis management merits exploration .
properties
IUPAC Name |
phenacyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO3S/c1-8-18-12(14(15,16)17)11(22-8)13(20)21-7-10(19)9-5-3-2-4-6-9/h2-6H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANKPPNPCMBFOIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(S1)C(=O)OCC(=O)C2=CC=CC=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2-phenylethyl 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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